molecular formula C10H9BrO2 B8637466 3-Allyl-5-bromo-4-hydroxybenzaldehyde CAS No. 478978-50-6

3-Allyl-5-bromo-4-hydroxybenzaldehyde

Cat. No.: B8637466
CAS No.: 478978-50-6
M. Wt: 241.08 g/mol
InChI Key: TXVRGESXWPGXLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Allyl-5-bromo-4-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

478978-50-6

Molecular Formula

C10H9BrO2

Molecular Weight

241.08 g/mol

IUPAC Name

3-bromo-4-hydroxy-5-prop-2-enylbenzaldehyde

InChI

InChI=1S/C10H9BrO2/c1-2-3-8-4-7(6-12)5-9(11)10(8)13/h2,4-6,13H,1,3H2

InChI Key

TXVRGESXWPGXLE-UHFFFAOYSA-N

Canonical SMILES

C=CCC1=C(C(=CC(=C1)C=O)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-4-(2-propenyloxy)benzaldehyde (20.0 g, 0.083 mol) was heated under reflux in 75 ml mesitylene (1,3,5-trimethylbenzene) for 20 hours. After cooling, 250 ml 2N sodium hydroxide were added to the reaction mixture. The aqueous phase was washed two times with diethyl ether. The aqueous phase was subsequently acidified with concentrated hydrochloric acid under ice cooling and then extracted with ethyl acetate. After drying and concentrating the organic phase, there remained an oil that crystallized on cooling.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
reactant
Reaction Step Three

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